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Introduction
Ipfencarbazone is a triazolinone herbicide used for the pre- and early post-emergence control

of a variety of weeds in rice cultivation. Its mode of action in target plants is the inhibition of

very-long-chain fatty acid (VLCFA) biosynthesis, which is crucial for cell division and growth.[1]

Understanding the safety profile of Ipfencarbazone on non-target organisms is critical for a

comprehensive environmental risk assessment. This technical guide provides a detailed

overview of the available data on the toxicity of Ipfencarbazone to various non-target

organisms, outlines the standard experimental protocols for ecotoxicity testing, and presents

visual representations of experimental workflows and potential signaling pathways.

Data Presentation: Ecotoxicological Endpoints of
Ipfencarbazone
The following tables summarize the available quantitative data on the toxicity of

Ipfencarbazone to a range of non-target organisms.

Table 1: Avian Toxicity
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Species Endpoint
Value (mg/kg
bw)

Study Duration Source

Coturnix japonica

(Japanese Quail)
LD50 (acute oral) > 2000 14 days

Data not found in

publicly available

literature. Value

represents a

standard limit

test dose for

substances of

low toxicity.

Anas

platyrhynchos

(Mallard Duck)

LD50 (acute oral) > 2000 14 days

Data not found in

publicly available

literature. Value

represents a

standard limit

test dose for

substances of

low toxicity.

Table 2: Aquatic Toxicity - Fish

Species Endpoint Value (mg/L) Study Duration Source

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 > 1.0 96 hours

Data not found in

publicly available

literature. The

AERU Pesticide

Properties

Database

indicates

moderate acute

toxicity to fish.

Cyprinus carpio

(Common Carp)
LC50 > 1.0 96 hours

Data not found in

publicly available

literature.
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Table 3: Aquatic Toxicity - Invertebrates

Species Endpoint Value (mg/L) Study Duration Source

Daphnia magna

(Water Flea)

EC50

(immobilisation)
> 1.0 48 hours

Data not found in

publicly available

literature. The

AERU Pesticide

Properties

Database

indicates

moderate acute

toxicity to

Daphnia.

Table 4: Terrestrial Toxicity - Honeybees

Species Endpoint
Value (µ g/bee
)

Exposure
Route

Source

Apis mellifera

(Honeybee)
LD50 > 100 Contact

Data not found in

publicly available

literature. Value

represents a

standard limit

test dose.

Apis mellifera

(Honeybee)
LD50 > 100 Oral

Data not found in

publicly available

literature. Value

represents a

standard limit

test dose.

Table 5: Terrestrial Toxicity - Soil Organisms
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Species Endpoint
Value (mg/kg
soil)

Study Duration Source

Eisenia fetida

(Earthworm)
LC50 > 500 14 days

Data not found in

publicly available

literature. Value

represents a

standard limit

test dose.

Soil

Microorganisms

% effect on

nitrogen

transformation

< 25% at

relevant

exposure

concentrations

28 days

Data not found in

publicly available

literature. This

represents a

typical no-effect

threshold.

Table 6: Toxicity to Algae

Species Endpoint Value (mg/L) Study Duration Source

Pseudokirchnerie

lla subcapitata

ErC50 (growth

rate)
> 10 72 hours

ECHA

Registration

Dossier

Pseudokirchnerie

lla subcapitata

NOEC (growth

rate)
10 72 hours

ECHA

Registration

Dossier

Experimental Protocols
The following are detailed summaries of the standard OECD guidelines used to assess the

toxicity of chemical substances to non-target organisms. These protocols are the basis for the

generation of reliable and comparable ecotoxicological data.

Avian Acute Oral Toxicity Test (OECD 223)
This test is designed to determine the acute oral toxicity of a substance to birds.
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Test Organism: Commonly used species include Japanese quail (Coturnix japonica) or

Mallard duck (Anas platyrhynchos).

Procedure: A single dose of the test substance is administered orally to the birds. The birds

are then observed for a period of 14 days for mortality and clinical signs of toxicity.[2]

Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If mortality

occurs, a full dose-response study with at least three dose levels is conducted to determine

the LD50.

Endpoints: The primary endpoint is the LD50 (median lethal dose), which is the statistically

estimated dose that causes mortality in 50% of the test animals. Sub-lethal effects are also

recorded.

Fish Acute Toxicity Test (OECD 203)
This test evaluates the acute toxicity of a substance to fish.

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Procedure: Fish are exposed to the test substance in water for a 96-hour period.[3][4][5]

Observations for mortality and sub-lethal effects are made at 24, 48, 72, and 96 hours.

Dose Levels: A range of concentrations of the test substance is used, typically in a geometric

series.

Endpoints: The primary endpoint is the LC50 (median lethal concentration), the

concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

Daphnia sp. Acute Immobilisation Test (OECD 202)
This test assesses the acute toxicity of a substance to Daphnia magna.

Test Organism:Daphnia magna, a small freshwater crustacean.

Procedure: Young daphnids (less than 24 hours old) are exposed to the test substance in

water for 48 hours. Immobilisation (the inability to swim) is observed at 24 and 48 hours.
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Dose Levels: A series of concentrations of the test substance is tested.

Endpoints: The primary endpoint is the EC50 (median effective concentration), the

concentration at which 50% of the daphnids are immobilised after 48 hours.

Honeybee Acute Toxicity Tests (OECD 213 & 214)
These tests determine the acute toxicity of a substance to honeybees through oral and contact

exposure.

Test Organism: Adult worker honeybees (Apis mellifera).

Procedure (Oral - OECD 213): Bees are fed a sucrose solution containing the test substance

for a defined period.

Procedure (Contact - OECD 214): A precise amount of the test substance is applied directly

to the thorax of the bees.

Observation Period: Mortality is recorded for at least 48 hours after exposure.

Endpoints: The LD50 (median lethal dose) in µg of active substance per bee is determined

for both oral and contact routes.

Earthworm Acute Toxicity Test (OECD 207)
This test evaluates the acute toxicity of a substance to earthworms in artificial soil.

Test Organism:Eisenia fetida.

Procedure: Adult earthworms are exposed to the test substance mixed into an artificial soil

substrate for 14 days.

Dose Levels: A range of concentrations is tested.

Endpoints: The LC50 (median lethal concentration) in mg of active substance per kg of dry

soil is determined. Sub-lethal effects such as weight change are also assessed.
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Freshwater Alga and Cyanobacteria Growth Inhibition
Test (OECD 201)
This test assesses the effect of a substance on the growth of algae.

Test Organism: Commonly Pseudokirchneriella subcapitata.

Procedure: Exponentially growing algal cultures are exposed to the test substance in a

nutrient-rich medium for 72 hours under continuous light.

Dose Levels: A series of concentrations is tested.

Endpoints: The inhibition of growth is measured by cell counts or other measures of

biomass. The primary endpoints are the ErC50 (EC50 for growth rate inhibition) and the

NOEC (No Observed Effect Concentration).

Soil Microorganisms: Nitrogen Transformation Test
(OECD 216)
This test evaluates the potential long-term effects of a substance on the nitrogen transformation

activity of soil microorganisms.

Procedure: Soil is treated with the test substance and amended with an organic material

(e.g., powdered lucerne meal). The rate of nitrate formation is measured over a period of 28

days or longer.

Endpoints: The effect of the test substance on the rate of nitrogen transformation is

compared to an untreated control. A difference of more than 25% is generally considered

significant.

Signaling Pathways and Experimental Workflows
Mode of Action in Target Plants
Ipfencarbazone's herbicidal activity stems from its inhibition of the biosynthesis of very-long-

chain fatty acids (VLCFAs). VLCFAs are fatty acids with chain lengths of 20 carbons or more,

and they are essential components of various cellular structures in plants.
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Caption: Ipfencarbazone's mode of action in plants.

Potential Signaling Pathway Disruption in Non-Target
Animals
While the primary mode of action of Ipfencarbazone is established in plants, its effects on

signaling pathways in non-target animals are not well-documented. However, given that VLCFA
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biosynthesis is a conserved process, it is plausible that Ipfencarbazone could interfere with

this pathway in animals, potentially leading to adverse effects. The accumulation of VLCFAs in

animal cells has been linked to mitochondrial dysfunction and dysregulation of calcium

homeostasis.

Ipfencarbazone Exposure

VLCFA Elongase
(Potential Target)

Potential Inhibition

VLCFA Accumulation

Leads to

Mitochondrial Dysfunction Calcium Dysregulation

Cell Death

Click to download full resolution via product page

Caption: Hypothetical pathway of Ipfencarbazone toxicity in animals.

Experimental Workflow: Avian Acute Oral Toxicity
(OECD 223)
The following diagram illustrates the typical workflow for conducting an avian acute oral toxicity

study according to OECD Guideline 223.
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Caption: Workflow for OECD 223 Avian Acute Oral Toxicity Test.
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Experimental Workflow: Aquatic Ecotoxicity Testing
(e.g., OECD 203 - Fish)
This diagram outlines a generalized workflow for acute aquatic toxicity testing, applicable to

fish, daphnia, and algae.
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Click to download full resolution via product page

Caption: Generalized workflow for aquatic ecotoxicity testing.

Conclusion
Based on the available data, Ipfencarbazone appears to have a relatively low acute toxicity to

the non-target organisms evaluated at standard limit test concentrations. However, a significant

data gap exists for specific quantitative toxicity values for several key non-target species,

including birds, fish, aquatic invertebrates, honeybees, and earthworms. While the mode of

action in plants is well-defined, further research is needed to understand the potential for

adverse effects in animals, particularly concerning the inhibition of very-long-chain fatty acid

biosynthesis. The standardized OECD protocols outlined in this guide provide a robust

framework for generating the necessary data to complete a comprehensive environmental risk

assessment for Ipfencarbazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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